Cas no 2034617-48-4 (N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide)

• Product Name: N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• CAS No: 2034617-48-4
• MF: C₂₂H₂₄ClN₃O₄
• MW: 429.896664619446
• CID: 5895358
• PubChem ID: 92085382
• Update Time: 2025-05-19

N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• 2034617-48-4
• N-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide
• F6475-4968
• AKOS026689927
• N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide

• Inchi： 1S/C22H24ClN3O4/c23-17-2-4-19(5-3-17)26-13-18(11-21(26)27)25-22(28)16-1-6-20(24-12-16)30-14-15-7-9-29-10-8-15/h1-6,12,15,18H,7-11,13-14H2,(H,25,28)
• InChI Key： JTUJYKFHVCEHBG-UHFFFAOYSA-N
• SMILES： C1=NC(OCC2CCOCC2)=CC=C1C(NC1CC(=O)N(C2=CC=C(Cl)C=C2)C1)=O

Computed Properties

• Exact Mass: 429.1455339g/mol
• Monoisotopic Mass: 429.1455339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide

Comprehensive Overview of N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide (CAS No. 2034617-48-4)

The compound N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide, identified by its CAS number 2034617-48-4, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a pyridine-3-carboxamide core with a pyrrolidinone moiety and a tetrahydropyran (oxan) ether linkage. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.

In recent years, the scientific community has shown growing interest in N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide due to its potential therapeutic applications. Researchers are actively exploring its role in modulating biological processes, such as inflammation and cellular signaling. The presence of the 4-chlorophenyl group and the oxan-4-ylmethoxy side chain suggests possible interactions with hydrophobic binding pockets in proteins, which could be leveraged for designing novel inhibitors or activators.

The synthesis of CAS 2034617-48-4 involves multi-step organic reactions, including amide bond formation and etherification. Its molecular weight and logP value indicate moderate lipophilicity, which is advantageous for drug-like properties. These characteristics align with current trends in medicinal chemistry, where researchers prioritize compounds with balanced solubility and permeability for optimal bioavailability.

From an industrial perspective, N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide is often discussed in the context of high-value intermediates and custom synthesis. Pharmaceutical companies and contract research organizations (CROs) frequently seek this compound for preclinical studies, given its potential as a scaffold for drug development. Its patent landscape and intellectual property status are also topics of interest, as they influence its commercial viability.

In the realm of computational chemistry, CAS 2034617-48-4 has been subjected to molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses. These studies aim to predict its binding affinity and optimize its structure for enhanced efficacy. Such approaches are particularly relevant today, as the integration of AI-driven drug discovery accelerates the identification of promising candidates.

For researchers and suppliers, the purity and analytical data of N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide are critical. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to verify its identity and quality. These analytical techniques ensure compliance with regulatory standards, which is essential for its use in pharmaceutical applications.

Looking ahead, the compound’s potential extends to personalized medicine and targeted therapies. Its modular structure allows for derivatization, enabling the creation of analogs with tailored properties. This flexibility is highly valued in the era of precision medicine, where treatments are increasingly customized to individual patient profiles.

In summary, N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide (CAS 2034617-48-4) represents a compelling area of research with broad implications for drug development. Its intricate architecture, combined with its potential biological activity, positions it as a molecule of interest for both academic and industrial scientists. As advancements in synthetic methodologies and bioinformatics continue, this compound is likely to play a pivotal role in shaping future therapeutic innovations.